N'-Methyl-N'-phenylpyridine-3,4-diamine

• Molecular Formula: C12H13N3
• Molecular Weight: 199.25 g/mol
• IUPAC Name: 4-N-methyl-4-N-phenylpyridine-3,4-diamine
• InChI: InChI=1S/C12H13N3/c1-15(10-5-3-2-4-6-10)12-7-8-14-9-11(12)13/h2-9H,13H2,1H3
• InChI Key: WZJGJQFRGIFZNC-UHFFFAOYSA-N
• SMILES: CN(C1=CC=CC=C1)C2=C(C=NC=C2)N

Description

N-Methyl-N'-phenylpyridine-3,4-diamine (MPD) is a synthetic compound that is widely used in scientific research. It is a member of the family of phenylenediamine compounds and is commonly referred to as 2-MPD. MPD is a potent inhibitor of tyrosine kinase activity and has been shown to have a wide range of biological and physiological effects. In

Mechanism of Action

The mechanism of action of N'-Methyl-N'-phenylpyridine-3,4-diamine involves the inhibition of tyrosine kinase activity. Tyrosine kinases are enzymes that play a crucial role in cell signaling and are involved in a wide range of biological processes. By inhibiting the activity of these enzymes, N'-Methyl-N'-phenylpyridine-3,4-diamine can disrupt cellular signaling pathways and affect various biological processes.
Biochemical and Physiological Effects:
N'-Methyl-N'-phenylpyridine-3,4-diamine has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve insulin sensitivity. N'-Methyl-N'-phenylpyridine-3,4-diamine has also been shown to affect the function of the immune system and can modulate the activity of various immune cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-Methyl-N'-phenylpyridine-3,4-diamine in lab experiments is its potency as a tyrosine kinase inhibitor. This allows researchers to use lower concentrations of the compound, which can reduce the risk of off-target effects. However, N'-Methyl-N'-phenylpyridine-3,4-diamine can also be toxic to cells at high concentrations, which can limit its use in certain experiments. Additionally, N'-Methyl-N'-phenylpyridine-3,4-diamine has a relatively short half-life, which can make it difficult to maintain a consistent level of inhibition over long periods of time.

Future Directions

There are several future directions for research involving N'-Methyl-N'-phenylpyridine-3,4-diamine. One area of interest is the development of more potent and selective tyrosine kinase inhibitors. This could lead to the development of new therapies for cancer and other diseases. Another area of interest is the study of the role of tyrosine kinases in aging and age-related diseases. N'-Methyl-N'-phenylpyridine-3,4-diamine could be a valuable tool for studying these processes and developing new therapies. Finally, there is potential for the use of N'-Methyl-N'-phenylpyridine-3,4-diamine in combination with other drugs to enhance their efficacy and reduce side effects.

Synthesis Methods

The synthesis of N'-Methyl-N'-phenylpyridine-3,4-diamine involves the reaction of 2-cyano-3,4-diaminopyridine with methylphenylamine. This reaction results in the formation of N'-Methyl-N'-phenylpyridine-3,4-diamine as a white crystalline solid. The purity of the compound can be further improved by recrystallization.

Scientific Research Applications

N'-Methyl-N'-phenylpyridine-3,4-diamine is widely used in scientific research as a tool for studying the role of tyrosine kinases in various biological processes. It has been shown to be a potent inhibitor of the activity of several tyrosine kinases, including c-Src, Abl, and Bcr-Abl. N'-Methyl-N'-phenylpyridine-3,4-diamine has been used to study the role of tyrosine kinases in cancer, inflammation, and other diseases.